Ethyl 2-methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylate

• CAS No.: 649727-01-5
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: ethyl 2-methyl-1-quinolin-4-ylpyrrole-3-carboxylate
• InChI: InChI=1S/C17H16N2O2/c1-3-21-17(20)13-9-11-19(12(13)2)16-8-10-18-15-7-5-4-6-14(15)16/h4-11H,3H2,1-2H3
• InChI Key: VULVNZOQLRUBFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=C1)C2=CC=NC3=CC=CC=C32)C

Description

Ethyl 2-methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C17H16N2O2 and its molecular weight is 280.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2.75 g (17.9 mmol) of 3-ethoxycarbonyl-2-methyl-1H-pyrrole are added at 20° C. under an argon atmosphere to 0.756 g (18.9 mmol) of sodium hydride, at 60% by weight in liquid petroleum jelly, suspended in 12 mL of dimethylformamide. After stirring at 20° C. for 0.2 hour, 0.114 g (1.79 mmol) of copper powder and 2.35 mL (17.9 mmol) of 4-chloroquinoline are added. After stirring at 140° C. for 48 hours, the reaction mixture is filtered and the filtrate is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 100 mL of water and then extracted with 3 times 70 mL of ethyl acetate. The organic phases are combined, dried over anhydrous magnesium sulphate, filtered and then concentrated to dryness under reduced pressure (2.7 kPa) to give 5.2 g of a brown oil which is purified by flash chromatography [eluent: dichloromethane/ethyl acetate (97/3 by volume)]. After concentrating the fractions under reduced pressure (2.7 kPa), 3 g of 3-ethoxycarbonyl-2-methyl-1-(quinol-4-yl)-1H-pyrrole are obtained in the form of an orange-coloured oil. Mass spectrum (EI): m/e 280 (M+.), m/e 251, m/e 235.